Cas no 2137559-82-9 (rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-butylurea)

• Product Name: rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-butylurea
• CAS No: 2137559-82-9
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 6360643
• PubChem ID: 165447990
• Update Time: 2025-05-20

rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-butylurea Chemical and Physical Properties

Names and Identifiers

• 2137559-82-9
• EN300-701545
• rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-butylurea

• Inchi： 1S/C11H23N3O/c1-2-3-6-13-11(15)14-10-5-4-9(7-10)8-12/h9-10H,2-8,12H2,1H3,(H2,13,14,15)/t9-,10+/m0/s1
• InChI Key： VXHGFERGLAZAOY-VHSXEESVSA-N
• SMILES： O=C(NCCCC)N[C@@H]1CC[C@H](CN)C1

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-butylurea

Comprehensive Overview of rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-butylurea (CAS No. 2137559-82-9)

The compound rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-butylurea (CAS No. 2137559-82-9) is a chemically synthesized urea derivative with a unique cyclopentyl backbone. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The rac- prefix indicates the racemic nature of the compound, meaning it consists of equal parts of its enantiomers, which can be critical for understanding its biological activity and pharmacokinetics.

Researchers are particularly interested in the aminomethylcyclopentyl moiety of this compound, as it may contribute to interactions with biological targets such as enzymes or receptors. The butylurea segment, on the other hand, is known for its role in enhancing solubility and bioavailability, making it a valuable functional group in medicinal chemistry. The combination of these structural features positions rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-butylurea as a promising candidate for further investigation in therapeutic applications.

In recent years, the demand for novel small molecules like rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-butylurea has surged, driven by advancements in precision medicine and personalized therapies. Scientists are exploring its potential in addressing unmet medical needs, particularly in neurological and metabolic disorders. The compound's CAS No. 2137559-82-9 serves as a unique identifier in global chemical databases, facilitating collaborative research and regulatory compliance.

One of the most frequently asked questions about this compound revolves around its synthesis and purification methods. The racemic mixture poses challenges in separation, but modern chromatographic techniques, such as chiral HPLC, have proven effective in isolating the individual enantiomers. This is crucial for studies aiming to evaluate the distinct pharmacological profiles of each enantiomer, a topic of high relevance in contemporary drug development.

Another area of interest is the compound's stability under various conditions. Researchers are investigating its degradation pathways and shelf-life to ensure its suitability for long-term storage and use in laboratory settings. The cyclopentyl ring's conformational flexibility may influence its stability, making it a focal point for computational and experimental studies.

From an industrial perspective, rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-butylurea is gaining traction as a building block for more complex molecules. Its modular structure allows for derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing trend in pharmaceutical research to accelerate drug discovery through combinatorial chemistry and AI-driven design.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling protocols must be followed to minimize risks associated with chemical exposure. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use in laboratory environments.

In summary, rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-butylurea (CAS No. 2137559-82-9) represents a versatile and intriguing molecule with broad potential in scientific research. Its unique structural attributes, combined with the growing emphasis on innovative therapeutic agents, make it a subject of ongoing exploration. As the scientific community continues to unravel its properties and applications, this compound is poised to play a pivotal role in the future of drug discovery and development.